Cas no 2172484-76-1 (5-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid)

• Product Name: 5-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid
• CAS No: 2172484-76-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6264518
• PubChem ID: 165581633
• Update Time: 2025-05-23

5-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid
• 5-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylpentanoic acid
• EN300-1533906
• 2172484-76-1

• Inchi： 1S/C28H34N2O5/c1-18(27(32)33)8-7-15-29-26(31)24(19-9-6-10-19)16-30-28(34)35-17-25-22-13-4-2-11-20(22)21-12-3-5-14-23(21)25/h2-5,11-14,18-19,24-25H,6-10,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： UZLDBSMKOAYDEK-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)NCCCC(C(=O)O)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid

Research Brief on 5-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid (CAS: 2172484-76-1)

The compound 5-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid (CAS: 2172484-76-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief synthesizes the latest findings related to this compound, focusing on its structural characteristics, synthetic pathways, and biological relevance.

Recent studies highlight the role of this compound as a key intermediate in the synthesis of modified peptides, particularly those targeting protease enzymes. The presence of the cyclobutyl group and the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers have demonstrated its utility in constructing peptide analogs with enhanced stability and bioactivity, which are critical for therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed to develop novel inhibitors of the SARS-CoV-2 main protease. The study reported that derivatives of 2172484-76-1 exhibited potent inhibitory activity, with IC50 values in the nanomolar range. This underscores its potential as a scaffold for antiviral drug design. Additionally, the compound's compatibility with Fmoc-based SPPS protocols allows for efficient scale-up, making it attractive for industrial applications.

Further investigations into the compound's physicochemical properties reveal its favorable solubility in organic solvents such as DMF and DMSO, which is advantageous for laboratory handling. However, challenges remain in optimizing its stability under aqueous conditions, as hydrolysis of the Fmoc group can occur at elevated pH levels. Ongoing research aims to address these limitations through structural modifications and the development of novel protecting group strategies.

In conclusion, 5-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid (2172484-76-1) represents a promising tool for peptide-based drug discovery. Its unique structural features and synthetic versatility position it as a valuable asset in the development of next-generation therapeutics. Future studies should explore its applications in other disease areas, such as oncology and neurodegenerative disorders, to fully realize its potential.